Cas no 40497-74-3 ( )

  structure
  structure
Product Name: 
CAS No:40497-74-3
MF:C18H18N4
MW:290.362323284149
CID:925840
PubChem ID:290049
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-N-benzhydrylpyridine-2,3,4-triamine
    • AC1L6D28
    • AC1Q4YRG
    • AR-1K5250
    • n4-(diphenylmethyl)pyridine-2,3,4-triamine
    • NSC152642
    • NSC-152642
    • 40497-74-3
    • DTXSID90302686
    •  
    • Inchi: 1S/C18H18N4/c19-16-15(11-12-21-18(16)20)22-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,17H,19H2,(H3,20,21,22)
    • InChI Key: XYBPHUQXHXSNSN-UHFFFAOYSA-N
    • SMILES: N(C1C=CN=C(C=1N)N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.15334
  • Monoisotopic Mass: 290.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • PSA: 76.96
  • LogP: 4.68290
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